
Solubility and Preparation Guidance

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Lumirubin xiii

CAS No.: 83664-21-5

Cat. No.: S533803
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While a maximum solubility is not defined, the following table summarizes the practical working

concentrations and methods directly from supplier data and recent scientific publications:

Source
Type

Recommended
Concentration /
Observation

Solution Preparation Method

Chemical
Supplier [1]

2 mg/mL (approx. 3.42
mM)

Dissolved in DMSO with warming to achieve a clear solution.

Research
Article [2]

1 mmol/L stock
solution

Lumirubin was isolated and then dissolved in PBS. The
study noted that BR and LR were diluted in DMSO or a

stoichiometric concentration of BSA in PBS for cell culture
experiments.

The information from the chemical supplier suggests that a concentration of 2 mg/mL in DMSO is a

practical and achievable level for preparing stock solutions [1]. The research article, while using PBS for its

stock, confirms the common practice of using DMSO as a solvent for subsequent dilutions in cell culture

assays [2].

Experimental Context & Handling

Understanding the properties and handling protocols of Lumirubin is crucial for experimental success.
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Molecular Formula & Weight: C₃₃H₃₆N₄O₆, 584.66-584.67 g/mol [1] [3] [4].

Critical Handling Notes:
Protect from Light: As a photoproduct of bilirubin, Lumirubin is likely light-sensitive. It is

recommended to store the powder at -20°C and prepared solutions at -80°C [1] [5].
Use of Albumin: In biological experiments, Lumirubin is often used with Bovine Serum Albumin

(BSA) or in serum-containing media. Albumin binds to Lumirubin, which can increase its
effective solubility in aqueous buffers and reduce potential cytotoxicity, similar to its behavior in

vivo [2].

Experimental Workflow for Preparation

The diagram below outlines a general workflow for preparing a Lumirubin working solution based on the

gathered information:
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Start with Lumirubin Powder

Weigh powder in amber vial

Add DMSO solvent

Warm and mix gently
(Target: ~2 mg/mL)

Clear solution obtained?

 No (add solvent)

Aliquot and store at -80°C

 Yes

Proceed to experiment

Click to download full resolution via product page

Key Considerations for Researchers

Start Conservative: If your experiment allows, begin with the cited 2 mg/mL concentration in DMSO.
You can then experimentally determine if a higher concentration is feasible and stable for your

specific compound batch.
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Verify Purity: The provided guidance assumes the use of high-purity Lumirubin. The properties and

solubility can be affected by impurities.
Monitor Solutions: Always inspect your DMSO stock solutions for clarity and the absence of

precipitate after storage and before use.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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